![molecular formula C22H21N3OS B2953969 N-(2,6-dimethylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide CAS No. 897463-66-0](/img/structure/B2953969.png)
N-(2,6-dimethylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-dimethylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTA is a member of the imidazo[2,1-b]thiazole family, which has been found to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial properties.
Scientific Research Applications
Therapeutic Versatility of Imidazo[2,1-b]thiazoles
Imidazo[2,1-b]thiazole derivatives have been extensively studied for their diverse pharmacological activities. These compounds are recognized for their potential as therapeutic agents, owing to their structural versatility and presence in a number of FDA-approved drugs. The comprehensive review by Shareef et al. (2019) highlights the significant pharmacological activities associated with imidazo[2,1-b]thiazole derivatives, developed between 2000-2018. The review underscores the compound's promise in medicinal chemistry, inspiring further research into designing imidazo[2,1-b]thiazole-based compounds for clinical applications (Shareef, Khan, Babu, & Kamal, 2019).
Antitumor Activity of Imidazole Derivatives
Imidazole derivatives, including those with thiazole moieties, have been reviewed for their antitumor properties. Iradyan et al. (2009) present data on active compounds within this category, some of which have advanced through preclinical testing. The review indicates a fruitful area of research for new antitumor drugs and compounds with varied biological properties, suggesting that derivatives of imidazo[2,1-b]thiazoles and similar heterocycles could be valuable in oncology (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).
Biologically Significant Derivatives
The exploration of biologically significant derivatives of imidazo[2,1-b]thiazoles and related heterocycles extends to optical sensors and antioxidant, anti-inflammatory agents. Research into benzofused thiazole derivatives, for example, has demonstrated potential antioxidant and anti-inflammatory activities, hinting at the utility of these compounds in developing new therapeutic agents. The work of Raut et al. (2020) showcases the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives, emphasizing their therapeutic potential (Raut, Patil, Choudhari, Kadu, Lawand, Hublikar, & Bhosale, 2020).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3OS/c1-14-7-9-17(10-8-14)19-12-25-18(13-27-22(25)23-19)11-20(26)24-21-15(2)5-4-6-16(21)3/h4-10,12-13H,11H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTQAMRCEIPDQSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=C(C=CC=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.